3-Hydroxypropanamide

Description

3-Hydroxypropanamide (3HP amide) is a chemical compound that can be produced through the culture of an Acetobacter microorganism under specific growth conditions . Specifically, Acetobacter lovaniensis bacterium, particularly strain FJ1 (accession number NCIMB 41808), can be cultured in a growth medium containing phosphate and ammonium to produce polymeric 3HP amide . This method presents an advantage over existing technologies because the polymeric 3HP amide can be generated from low-cost feedstocks and doesn't require initial purification steps before conversion to acrylamide or acrylonitrile . The organism assimilates atmospheric carbon dioxide and nitrogen to produce this platform molecule, which can then be converted into other commercially valuable products .

3-Hydroxypropanamide is of commercial significance because it can be converted to acrylic acid through dehydration . The production of 3HP amide using Acetobacter lovaniensis FJ1 appears to be a unique strategy where the organism polymerizes 3HP amide to mitigate its toxic effects . The polymeric 3HP amide is produced as the bacterium grows, and it accumulates in the growth medium . Methods for producing polymeric 3HP amide involve culturing Acetobacter lovaniensis strain FJ1 in a growth medium containing specific levels of phosphate (1 to 3 g/litre) and ammonium (0.5 to 1 g/litre) .

Similar compounds include N-ethyl-3-hydroxypropanamide and 3-Hydroxy-N,N-dimethylpropanamide. N-ethyl-3-hydroxypropanamide is an organic compound with potential applications in pharmaceuticals and organic synthesis, known for its role as a chiral auxiliary in asymmetric synthesis. 3-Hydroxy-N,N-dimethylpropanamide is used in chemistry as a building block for synthesizing complex organic molecules, in biology for enzyme inhibition and protein interaction studies, and in industry for specialty chemicals production.

• CAS No.: 2651-43-6
• Product Name: 3-Hydroxypropanamide
• Molecular Formula: C3H7NO2
• Molecular Weight: 89.09 g/mol
• IUPAC Name: 3-hydroxypropanamide
• Standard InChI: InChI=1S/C3H7NO2/c4-3(6)1-2-5/h5H,1-2H2,(H2,4,6)
• Standard InChIKey: SMGLHFBQMBVRCP-UHFFFAOYSA-N
• SMILES: C(CO)C(=O)N
• Canonical SMILES: C(CO)C(=O)N
• Synonyms: Hydracrylamide
• PubChem Compound: 4145140
• Last Modified: Sep 16 2023